Cas no 497967-47-2 (6-Methoxyquinoxalin-2-amine)

• Product name: 6-Methoxyquinoxalin-2-amine
• CAS No: 497967-47-2
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1019991

6-Methoxyquinoxalin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinamine,6-methoxy-(9CI)
• 6-methoxyquinoxalin-2-amine
• 2-Amino-6-methoxyquinoxaline
• 2-Quinoxalinamine, 6-methoxy-
• YUGIDNINXCKSJH-UHFFFAOYSA-N
• 6-Methoxyquinoxalin-2-amine

• Inchi： 1S/C9H9N3O/c1-13-6-2-3-7-8(4-6)11-5-9(10)12-7/h2-5H,1H3,(H2,10,12)
• InChI Key： YUGIDNINXCKSJH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=NC=C(N)N=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 1.5
• Topological Polar Surface Area: 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-Methoxyquinoxalin-2-amine

Comprehensive Overview of 6-Methoxyquinoxalin-2-amine (CAS No. 497967-47-2): Properties, Applications, and Research Insights

6-Methoxyquinoxalin-2-amine (CAS No. 497967-47-2) is a specialized organic compound belonging to the quinoxaline derivative family. This heterocyclic compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential bioactive properties. The presence of both methoxy and amine functional groups on the quinoxaline core enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its applications in drug discovery, material science, and specialty chemicals.

One of the most frequently searched questions about 6-Methoxyquinoxalin-2-amine is its role in medicinal chemistry. Recent studies highlight its potential as a building block for designing kinase inhibitors and antimicrobial agents. The compound's ability to interact with biological targets, such as enzymes and receptors, has made it a subject of interest in cancer research and infectious disease studies. Additionally, its structural similarity to other quinoxaline-based drugs has spurred investigations into its pharmacokinetic properties and toxicity profiles.

From a synthetic chemistry perspective, CAS No. 497967-47-2 is often discussed in forums and publications focusing on heterocyclic compound synthesis. Its preparation typically involves multi-step reactions, including condensation and substitution processes, which are optimized for yield and purity. The compound's stability under various conditions and compatibility with common reagents make it a versatile candidate for high-throughput screening and combinatorial chemistry. Researchers also emphasize its potential in developing fluorescent probes and organic electronic materials, aligning with the growing demand for sustainable technologies.

Environmental and regulatory considerations are another hot topic associated with 6-Methoxyquinoxalin-2-amine. As industries strive for greener alternatives, the compound's biodegradability and eco-toxicity are under scrutiny. Regulatory bodies like the EPA and REACH have yet to classify it as hazardous, but ongoing studies aim to evaluate its long-term environmental impact. This aligns with the broader trend of green chemistry, where researchers seek to minimize waste and reduce reliance on harmful solvents during synthesis.

In the context of market trends, the demand for CAS No. 497967-47-2 is driven by its applications in pharmaceutical intermediates and agrochemical formulations. Suppliers and manufacturers are increasingly listing this compound in catalogs targeting niche markets, such as custom synthesis and contract research organizations (CROs). Pricing and availability fluctuate based on raw material costs and regional production capacities, making it essential for buyers to monitor global supply chains.

Future research directions for 6-Methoxyquinoxalin-2-amine may explore its utility in personalized medicine and nanotechnology. Advances in computational modeling and AI-driven drug design could further unlock its potential by predicting novel derivatives with enhanced bioactivity. Collaborative efforts between academia and industry will likely accelerate its adoption in next-generation therapeutics and functional materials.